Cas no 101858-00-8 (2-Benzothiazolecarbonitrile,5,6-dimethoxy-)

2-Benzothiazolecarbonitrile,5,6-dimethoxy- is a specialized heterocyclic compound featuring a benzothiazole core substituted with a nitrile group at the 2-position and methoxy groups at the 5- and 6-positions. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical research. The electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution reactions, while the dimethoxy substituents can influence solubility and binding interactions. Its well-defined molecular framework is advantageous for developing agrochemicals, dyes, or bioactive molecules. The compound’s high purity and stability further support its utility in precision applications requiring consistent performance.
2-Benzothiazolecarbonitrile,5,6-dimethoxy- structure
101858-00-8 structure
Product Name:2-Benzothiazolecarbonitrile,5,6-dimethoxy-
CAS No:101858-00-8
MF:C10H8N2O2S
MW:220.247720718384
CID:124768
PubChem ID:23050242
Update Time:2025-06-08

2-Benzothiazolecarbonitrile,5,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarbonitrile,5,6-dimethoxy-
    • 2-Benzothiazolecarbonitrile,5,6-dimethoxy-(9CI)
    • SCHEMBL10401282
    • 101858-00-8
    • 5,6-Dimethoxybenzo[d]thiazole-2-carbonitrile
    • 5,6-DIMETHOXY-1,3-BENZOTHIAZOLE-2-CARBONITRILE
    • Inchi： 1S/C10H8N2O2S/c1-13-7-3-6-9(4-8(7)14-2)15-10(5-11)12-6/h3-4H,1-2H3
    • InChI Key： YGQPKDRNTSMOAW-UHFFFAOYSA-N
    • SMILES： S1C(C#N)=NC2C=C(C(=CC1=2)OC)OC

Computed Properties

  • Exact Mass: 220.03074
  • Monoisotopic Mass: 220.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.4A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 55.14

2-Benzothiazolecarbonitrile,5,6-dimethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM484255-1g
5,6-Dimethoxybenzo[d]thiazole-2-carbonitrile
 101858-00-8 97%
1g
 $761 2022-12-31

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